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Introduction

D-Alanine isopropyl ester hydrochloride (CAS No: 39613-92-8) is a chiral amino acid ester
derivative that serves as a crucial building block in modern organic synthesis and
pharmaceutical development.[1][2] Its stereospecific nature makes it an invaluable intermediate
in the synthesis of complex chiral molecules, particularly in the development of antiviral
nucleotide prodrugs and synthetic sweeteners.[2] This technical guide provides a detailed
overview of the chemical and physical properties of D-Alanine isopropyl ester hydrochloride,
along with experimental protocols for its synthesis and analysis, to support its application in
research and drug discovery.

Chemical and Physical Properties

D-Alanine isopropyl ester hydrochloride is a white to off-white solid.[3] While some physical
properties like a definitive melting point for the D-enantiomer are not readily available in the
literature, data for its L-enantiomer and general observations provide valuable insights. The
hydrochloride salt form enhances its stability and solubility in certain solvents.
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ble 1: Chemical Identif | Physical :

Property Value Source(s)
CAS Number 39613-92-8 [4]
Molecular Formula CeH14CINO2 [4]
Molecular Weight 167.63 g/mol [4]
propan-2-yl (2R)-2-
IUPAC Name aminopropanoate;hydrochlorid [3]
e
Isopropyl D-alaninate
Synonyms hydrochloride, H-D-Ala- [4]
OiPro.HCI
Appearance White to Off-white Solid [3]
) ) 80-82°C (for L-enantiomer:
Melting Point [2]
85°C)
Slightly soluble in DMSO and
Solubility Methanol. The L-enantiomeris  [2]
reported to be soluble in water.
Boiling Point Data not available
Density Data not available

Spectral Data

Detailed experimental spectral data (*H NMR, 3C NMR, IR, Mass Spectrometry) for D-Alanine

isopropy! ester hydrochloride are not widely available in public databases. However, data for

the corresponding L-enantiomer and similar alanine ester derivatives can provide a useful

reference for structural confirmation. A *H NMR spectrum for L-Alanine isopropyl ester

hydrochloride is available and can be used as a comparative reference.[5]

Experimental Protocols
Synthesis of D-Alanine Isopropyl Ester Hydrochloride
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The synthesis of D-Alanine isopropyl ester hydrochloride can be achieved through the
esterification of D-alanine with isopropanol in the presence of an acid catalyst. The following is
a general laboratory-scale procedure adapted from the synthesis of its L-enantiomer.

Materials:

D-Alanine

Isopropanol

Thionyl chloride (SOCI2) or dry HCI gas

Diethyl ether (or other suitable non-polar solvent for precipitation)
Procedure:

e Suspend D-alanine in an excess of isopropanol in a round-bottom flask equipped with a
magnetic stirrer and a reflux condenser.

e Cool the suspension in an ice bath.

o Slowly add thionyl chloride dropwise to the stirred suspension. Alternatively, bubble dry HCI
gas through the mixture.

 After the addition is complete, remove the ice bath and allow the reaction mixture to warm to
room temperature.

» Heat the mixture to reflux and monitor the reaction progress by Thin Layer Chromatography
(TLC).

e Once the reaction is complete, cool the mixture to room temperature.
» Remove the excess isopropanol under reduced pressure.
» Add diethyl ether to the residue to precipitate the D-Alanine isopropyl ester hydrochloride.

o Collect the solid product by filtration, wash with diethyl ether, and dry under vacuum.
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Diagram 1: General workflow for the synthesis of D-Alanine isopropyl ester hydrochloride.

Chiral Purity Analysis by High-Performance Liquid
Chromatography (HPLC)

The enantiomeric purity of D-Alanine isopropyl ester hydrochloride is critical for its applications.
A common method for determining the enantiomeric excess is through HPLC analysis after
derivatization with a chiral derivatizing agent. The following protocol is based on a method for
the separation of D- and L-alanine isopropyl ester hydrochlorides.[6]

Materials:

D-Alanine isopropyl ester hydrochloride sample

L-Alanine isopropyl ester hydrochloride reference standard

Acetonitrile (HPLC grade)

Triethylamine

e 2,3,4,6-Tetra-O-acetyl-B-D-glucopyranosyl isothiocyanate (GITC)
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Water (HPLC grade)

Methanol (HPLC grade)

HPLC system with a UV detector

C18 reverse-phase column (e.g., YMC-Pack ODS-AQ)
Procedure:
e Preparation of Solutions:

o Sample Solution: Accurately weigh and dissolve the D-Alanine isopropyl ester
hydrochloride sample in acetonitrile.

o Reference Solution: Prepare a solution of L-Alanine isopropyl ester hydrochloride in
acetonitrile.

o System Suitability Solution: Prepare a solution containing both D- and L-Alanine isopropy!
ester hydrochloride in acetonitrile.

o Triethylamine Solution: Prepare a solution of triethylamine in acetonitrile.
o GITC Solution: Prepare a solution of GITC in acetonitrile.
 Derivatization:

o To the sample, reference, and system suitability solutions, add the triethylamine solution
followed by the GITC solution.

o Vortex the mixtures and let them stand at room temperature to allow the derivatization
reaction to complete.

e HPLC Analysis:
o Mobile Phase: A mixture of water and methanol (e.g., 50:50 v/v).[6]

o Column: C18 reverse-phase column.
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o Detection: UV at an appropriate wavelength.
o Inject the derivatized solutions into the HPLC system and record the chromatograms.

o The separation of the diastereomeric derivatives allows for the quantification of the

enantiomeric purity.
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Diagram 2: Workflow for the chiral purity analysis of D-Alanine isopropy! ester hydrochloride by
HPLC.

Applications in Research and Development

D-Alanine isopropyl ester hydrochloride is a key intermediate in the synthesis of several
pharmaceuticals. Its primary application lies in its use as a chiral building block for the
introduction of the D-alanine moiety in a stereospecific manner.

A notable application is in the synthesis of nucleotide prodrugs for the treatment of viral
infections such as Hepatitis C.[2] The stereochemistry of the amino acid ester component can
significantly influence the biological activity and pharmacokinetic properties of the final drug
substance.

Furthermore, this compound is utilized in the preparation of synthetic sweeteners, where the
specific stereoisomer is crucial for the desired taste profile and metabolic stability.

Safety and Handling

D-Alanine isopropy! ester hydrochloride should be handled in accordance with standard
laboratory safety procedures. It is advisable to consult the Safety Data Sheet (SDS) before
use.[4] Personal protective equipment, including safety glasses, gloves, and a lab coat, should
be worn. The compound should be used in a well-ventilated area or a fume hood. Store the
compound in a tightly sealed container in a cool, dry place.

Conclusion

D-Alanine isopropyl ester hydrochloride is a valuable chiral intermediate with significant
applications in the pharmaceutical and chemical industries. This guide provides essential
information on its chemical and physical properties, along with detailed experimental protocols
for its synthesis and analysis. While a complete set of spectral data for the D-enantiomer is not
readily available, the information provided herein serves as a comprehensive resource for
researchers and developers working with this important chiral building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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